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Compound of Interest

Compound Name: ONO-8130

Cat. No.: B1677321 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Storage, and Disposal of ONO-8130.

ONO-8130 is a potent and selective antagonist of the prostaglandin E2 (PGE2) receptor EP1,

making it a valuable tool in research, particularly in studies related to pain and inflammation.[1]

[2] As with any potent pharmaceutical compound, adherence to strict safety protocols is

paramount to ensure the well-being of laboratory personnel and the integrity of experimental

outcomes. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, offering procedural, step-by-step guidance for handling ONO-
8130.

Personal Protective Equipment (PPE): Your First
Line of Defense
Given that ONO-8130 is a potent compound, a comprehensive personal protective equipment

strategy is mandatory to minimize exposure risks. The following table summarizes the

recommended PPE for handling this compound.
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PPE Category Item
Specifications and
Recommendations

Hand Protection Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. Change the

outer pair immediately if

contaminated.

Eye Protection Safety Goggles

Use chemical splash goggles

that provide a complete seal

around the eyes.

Body Protection Laboratory Coat

A dedicated, long-sleeved

laboratory coat should be worn

over personal clothing.

Respiratory Protection Fume Hood

All handling of solid ONO-8130

and preparation of stock

solutions should be conducted

in a certified chemical fume

hood.

Operational Plans: From Receipt to Experimentation
A systematic workflow is crucial for the safe handling of ONO-8130. The following diagram

outlines the key phases, from receiving the compound to its experimental use.
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Preparation Phase

Handling Phase

Experimental Phase

Post-Handling Phase

Don Appropriate PPE

Prepare Chemical Fume Hood

Gather All Necessary Materials

Review Safety Data Sheet
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(in fume hood)

Proceed to Handling

Prepare Stock Solution
(in fume hood)

Aliquot for Experimental Use

Use in Accordance with
Experimental Protocol

Proceed to Experiment

Observe and Record Data

Decontaminate Work Surfaces

Proceed to Post-Handling

Dispose of Waste Properly

Doff PPE Correctly

Wash Hands Thoroughly
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Caption: Workflow for the Safe Handling of ONO-8130.
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Detailed Methodologies
Receiving and Storage: Upon receipt, visually inspect the package for any signs of damage.

ONO-8130 is typically supplied as a crystalline solid and should be stored at -20°C for long-

term stability.[3]

Preparation of Stock Solutions: Before handling, ensure you have reviewed the Safety Data

Sheet (SDS) provided by the supplier.[1][4][5] All manipulations of the solid compound must be

performed in a chemical fume hood to prevent inhalation of any airborne particles.

Solubility: ONO-8130 is soluble in organic solvents such as DMSO and ethanol.[5] For

example, it is soluble up to 100 mM in DMSO and up to 20 mM in ethanol.[5]

Procedure:

Don all required personal protective equipment.

In a certified chemical fume hood, carefully weigh the desired amount of solid ONO-8130.

In a suitable vial, add the appropriate volume of solvent to the solid.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

For aqueous buffers, it is recommended to first dissolve ONO-8130 in an organic solvent

like DMSO and then dilute with the aqueous buffer.[3]

Disposal Plan: Managing ONO-8130 Waste
Proper disposal of ONO-8130 and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Categorization and Collection:
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Waste Type Disposal Container

Unused Solid ONO-8130 Labeled hazardous chemical waste container.

Contaminated Solvents/Solutions Labeled hazardous liquid waste container.

Contaminated PPE (Gloves, etc.) Labeled solid hazardous waste container.

Contaminated Glassware/Plasticware
Sharps container for sharp items; labeled solid

hazardous waste container for non-sharp items.

Disposal Workflow:

Waste Segregation

Waste Collection

Final Disposal

Solid Waste
(Unused compound, contaminated PPE)

Seal in Labeled
Hazardous Solid Waste Container

Liquid Waste
(Unused solutions, contaminated solvents)

Seal in Labeled
Hazardous Liquid Waste Container

Sharps Waste
(Contaminated needles, glassware)

Place in Puncture-Resistant
Sharps Container

Arrange for Pickup by
Certified Hazardous Waste Disposal Service

Click to download full resolution via product page

Caption: ONO-8130 Waste Disposal Workflow.

Decontamination: All surfaces and equipment that have come into contact with ONO-8130
should be decontaminated. A suitable decontamination solution, such as a detergent and water

wash followed by a solvent rinse (e.g., ethanol), should be used.

By adhering to these safety and logistical guidelines, researchers can confidently and safely

work with ONO-8130, fostering a secure laboratory environment and ensuring the generation of
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high-quality, reliable data. Always consult your institution's specific safety protocols and the

manufacturer's Safety Data Sheet for the most comprehensive and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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